1-(9H-fluoren-9-yl)piperazine Dihydrochloride
Overview
Description
1-(9H-fluoren-9-yl)piperazine Dihydrochloride is a chemical compound . It has a molecular formula of C17H20Cl2N2 and a molecular weight of 323.3 g/mol.
Molecular Structure Analysis
The molecular structure of 1-(9H-fluoren-9-yl)piperazine Dihydrochloride consists of a six-membered ring containing two opposing nitrogen atoms . The InChI code for this compound is 1S/C17H18N2.ClH .Scientific Research Applications
Proteomics Research
1-(9H-fluoren-9-yl)piperazine Dihydrochloride is utilized in proteomics research . Proteomics involves the large-scale study of proteins, particularly their structures and functions. This compound, due to its specific chemical properties, can be used to modify proteins or peptides for further analysis .
Molecular Formula and Weight Determination
The molecular formula of C17H20Cl2N2 and a molecular weight of 323.26 allow for the use of this compound in the determination of molecular weight and formula of related organic compounds in chemical synthesis .
Biochemical Research
In biochemical research, this compound is used for its reactivity with various biochemicals. It’s particularly useful in experiments that require a fluorescent moiety, which is a part of the fluorene group .
Analytical Chemistry
Analytical chemists may employ 1-(9H-fluoren-9-yl)piperazine Dihydrochloride as a reference material in chromatography or spectrometry to identify and quantify other substances .
Material Science
In material science, this compound’s unique structure could be used to create novel materials with specific fluorescent properties or to modify the surface properties of materials .
Life Science Research
Researchers in life sciences might use this compound to study cell biology and biochemistry, particularly in the context of protein interactions and signaling pathways .
Mechanism of Action
While the specific mechanism of action for 1-(9H-fluoren-9-yl)piperazine Dihydrochloride is not available, it’s worth noting that piperazine, a similar compound, is a GABA receptor agonist. Piperzine binds directly and selectively to muscle membrane GABA receptors, presumably causing hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm .
properties
IUPAC Name |
1-(9H-fluoren-9-yl)piperazine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2.2ClH/c1-3-7-15-13(5-1)14-6-2-4-8-16(14)17(15)19-11-9-18-10-12-19;;/h1-8,17-18H,9-12H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUASQIFMVLUTNH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2C3=CC=CC=C3C4=CC=CC=C24.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50372603 |
Source
|
| Record name | 1-(9H-fluoren-9-yl)piperazine Dihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50372603 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(9H-fluoren-9-yl)piperazine Dihydrochloride | |
CAS RN |
175277-64-2 |
Source
|
| Record name | 1-(9H-fluoren-9-yl)piperazine Dihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50372603 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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